Cas no 2770554-84-0 ((9H-fluoren-9-yl)methyl N-(pent-4-en-2-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(pent-4-en-2-yl)carbamate
• CAS No: 2770554-84-0
• MF: C₂₀H₂₁NO₂
• MW: 307.38624548912
• CID: 6250895
• PubChem ID: 165992519
• Update Time: 2025-07-17

(9H-fluoren-9-yl)methyl N-(pent-4-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37396758
• (9H-fluoren-9-yl)methyl N-(pent-4-en-2-yl)carbamate
• 2770554-84-0

• Inchi： 1S/C20H21NO2/c1-3-8-14(2)21-20(22)23-13-19-17-11-6-4-9-15(17)16-10-5-7-12-18(16)19/h3-7,9-12,14,19H,1,8,13H2,2H3,(H,21,22)
• InChI Key： GFBZDKRNUOPOCC-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 307.157228913g/mol
• Monoisotopic Mass: 307.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(pent-4-en-2-yl)carbamate

Recent Advances in the Application of (9H-fluoren-9-yl)methyl N-(pent-4-en-2-yl)carbamate (CAS: 2770554-84-0) in Chemical Biology and Pharmaceutical Research

The compound (9H-fluoren-9-yl)methyl N-(pent-4-en-2-yl)carbamate (CAS: 2770554-84-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and pent-4-en-2-yl carbamate moiety, has demonstrated versatile applications in peptide synthesis, drug delivery systems, and bioorthogonal chemistry. Recent studies highlight its role as a key intermediate in the development of novel therapeutics and its utility in advanced bioconjugation strategies.

One of the most notable advancements involves the use of (9H-fluoren-9-yl)methyl N-(pent-4-en-2-yl)carbamate in solid-phase peptide synthesis (SPPS). Researchers have exploited its Fmoc group for temporary amine protection, enabling the efficient assembly of complex peptides with high purity and yield. The pent-4-en-2-yl carbamate moiety further allows for selective deprotection under mild conditions, minimizing side reactions and preserving the integrity of sensitive functional groups. This dual functionality has been instrumental in the synthesis of peptide-based drugs targeting neurodegenerative diseases and cancer.

In addition to its applications in peptide synthesis, (9H-fluoren-9-yl)methyl N-(pent-4-en-2-yl)carbamate has been employed in the design of stimuli-responsive drug delivery systems. The alkene group in the pent-4-en-2-yl moiety serves as a handle for bioorthogonal reactions, facilitating the site-specific attachment of therapeutic payloads to carrier molecules. Recent work has demonstrated the successful conjugation of this compound to polymeric nanoparticles, enabling controlled release of anticancer agents in response to tumor-specific stimuli such as reactive oxygen species (ROS) or acidic pH.

Furthermore, the compound's unique chemical properties have been leveraged in the development of novel bioconjugation techniques. A 2023 study published in the Journal of the American Chemical Society reported the use of (9H-fluoren-9-yl)methyl N-(pent-4-en-2-yl)carbamate as a precursor for the synthesis of thiol-reactive probes. These probes enable selective labeling of cysteine residues in proteins, providing valuable tools for studying protein-protein interactions and cellular signaling pathways. The researchers noted that the Fmoc group's photolabile nature allows for temporal control over probe activation, adding another layer of precision to these experiments.

Despite these promising developments, challenges remain in optimizing the compound's stability and reactivity profile. Recent computational studies have focused on elucidating the molecular interactions that govern its behavior in different chemical environments. These insights are expected to guide the design of next-generation derivatives with improved properties for pharmaceutical applications. As research continues, (9H-fluoren-9-yl)methyl N-(pent-4-en-2-yl)carbamate is poised to play an increasingly important role in bridging chemical synthesis with biological applications.